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Compound of Interest

Compound Name: BMS711939

Cat. No.: B15542146

Get Quote

An In-depth Technical Guide to the Structure-Activity Relationship of BMS-711939

This guide provides a comprehensive overview of the structure-activity relationship (SAR)

studies for BMS-711939, a potent and selective peroxisome proliferator-activated receptor

(PPAR) α agonist. The information is intended for researchers, scientists, and drug

development professionals, offering detailed insights into its mechanism of action, synthesis,

and biological activity.

Introduction
BMS-711939 is an oxybenzylglycine-based compound identified as a highly potent and

selective agonist for the peroxisome proliferator-activated receptor α (PPARα).[1][2] PPARs are

ligand-activated transcription factors belonging to the nuclear hormone receptor superfamily,

with three subtypes: α, γ, and δ.[1] PPARα is predominantly expressed in the liver and plays a

crucial role in regulating the expression of genes involved in lipid and lipoprotein metabolism.[1]

Agonism of PPARα can lead to beneficial effects on plasma lipoprotein levels, atherosclerosis,

and inflammation.[1] BMS-711939 emerged from efforts to optimize a lead compound to

achieve higher potency and selectivity for PPARα.[1]
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Mechanism of Action
BMS-711939 functions as a selective agonist of PPARα. Upon binding, it induces a

conformational change in the receptor, which then modulates the transcription of a suite of

PPARα-responsive genes.[1] This transcriptional regulation is central to its effects on lipid

metabolism. The high selectivity for PPARα over PPARγ and PPARδ minimizes the potential for

off-target effects associated with less selective PPAR agonists.
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PPARα Signaling Pathway for BMS-711939

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b15542146/docs?utm_src=pdf-body-img#bms-711939-structure-activity-relationship-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structure-Activity Relationship (SAR) Studies
The development of BMS-711939 involved systematic modifications of a lead compound to

enhance potency and selectivity for PPARα. The core of the SAR exploration focused on

substitutions on the central phenyl ring of the benzylglycine moiety.

Core Modifications
Introduction of a fluorine atom at the 2-position of the central phenyl ring was a key discovery,

leading to a significant increase in PPARα potency and selectivity.[1] Compound 3 (BMS-

711939) demonstrated a 2.5-fold increase in potency at PPARα compared to its non-fluorinated

counterpart 2.[1]

Compound R
PPARα EC50
(nM)

PPARγ EC50
(µM)

Selectivity (γ/
α)

2 H 10 4.1 410

3 (BMS-711939) 2-F 4 4.51 1128

4 3-F 22 >100 >4545

5 4-F 18 8.8 489

6 2-Cl 12 10.4 867

Data sourced from ACS Med Chem Lett. 2016, 7(6), 590-594.[1]

Experimental Protocols
Synthesis of BMS-711939 (Compound 3)
The synthesis of BMS-711939 and related analogs was accomplished through a multi-step

sequence.[1]
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General Synthesis Workflow for BMS-711939
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Synthesis Workflow for BMS-711939

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15542146/docs?utm_src=pdf-body-img#bms-711939-structure-activity-relationship-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Reductive Amination Fluoro-substituted hydroxybenzaldehydes (e.g., 21a-c) were

reacted with glycine methyl ester hydrochloride (22) via reductive amination to yield the

corresponding secondary amines (23a-c).[1]

Reagents and Conditions: Et3N, MeOH, NaBH4, 0°C to room temperature.[1]

Yield: 85-95%.[1]

Step 2: Carbamate Formation The secondary amines were then reacted with methyl

chloroformate to form the methyl carbamates (24a-c).[1]

Reagents and Conditions: Methyl chloroformate, aqueous NaHCO3, THF.[1]

Yield: 90-99%.[1]

Step 3: Alkylation Base-mediated alkylation of the phenolic group of the methyl carbamates

with 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyloxazole (25a) provided the methyl esters

(26a-c).[1]

Reagents and Conditions: K2CO3, MeCN, 80°C.[1]

Yield: 86-99%.[1]

Step 4: Hydrolysis Finally, basic hydrolysis of the methyl esters yielded the target carboxylic

acids, including BMS-711939 (3).[1]

Reagents and Conditions: LiOH, THF-H2O, room temperature, followed by acidification with

1 N aq. HCl.[1]

Yield: 90-93%.[1]

PPAR-GAL4 Transactivation Assay
The functional potency and selectivity of the compounds were determined using PPAR-GAL4

transactivation assays. This cell-based assay measures the ability of a compound to activate a

specific PPAR subtype.
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PPAR-GAL4 Transactivation Assay Workflow
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PPAR-GAL4 Transactivation Assay Workflow

Cell Culture and Transfection: Host cells (e.g., HEK293) are transiently co-transfected with

two plasmids:

A plasmid expressing a fusion protein of the GAL4 DNA-binding domain (DBD) and the

ligand-binding domain (LBD) of a human PPAR subtype (α, γ, or δ).
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A reporter plasmid containing a luciferase gene under the control of a GAL4 upstream

activating sequence (UAS).

Compound Incubation: The transfected cells are then incubated with varying concentrations

of the test compounds.

Luciferase Assay: Following incubation, the cells are lysed, and luciferase activity is

measured. The luminescence signal is proportional to the degree of PPAR activation.

Data Analysis: The dose-response data are used to calculate the EC50 value, which

represents the concentration of the compound that elicits a half-maximal response.

Pharmacokinetic Profile
BMS-711939 exhibited a favorable pharmacokinetic profile across multiple preclinical species,

characterized by low plasma clearance in mice, rats, and monkeys, and moderate clearance in

dogs.[1] It also demonstrated excellent oral bioavailability.[1]

Species
Clearance
(mL/min/kg)

Half-life (h)
Oral Bioavailability
(%)

Mouse - 1.8 -

Rat Low - 100

Dog Moderate - 59

Monkey (Cynomolgus) Low 26.3 -

Data sourced from ACS Med Chem Lett. 2016, 7(6), 590-594.[1]

Conclusion
The structure-activity relationship studies of the oxybenzylglycine series successfully led to the

discovery of BMS-711939, a potent and highly selective PPARα agonist. The key structural

modification was the introduction of a fluorine atom at the 2-position of the central phenyl ring,

which significantly enhanced potency and selectivity. BMS-711939 demonstrated robust in vitro
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activity, a promising pharmacokinetic profile, and in vivo efficacy in preclinical models,

highlighting its potential as a therapeutic agent for dyslipidemia.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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